Cas no 1806765-62-7 (Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806765-62-7
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4842391
• Update Time: 2025-06-28

Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7F5N2O5/c1-2-21-9(18)6-7(22-10(13,14)15)4(8(11)12)3-5(16-6)17(19)20/h3,8H,2H2,1H3
• InChI Key： LXRFGNFATPGJCG-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C(=O)OCC)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 3.4
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806765-62-7): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806765-62-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate includes a pyridine core substituted with a nitro group, a difluoromethyl group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties, making it an intriguing subject for further investigation. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, which is crucial for synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is no exception and has been explored in various pharmacological studies.

One of the most notable features of this compound is its ability to act as a versatile intermediate in organic synthesis. The nitro group can be reduced to an amine, while the ester functionality can be hydrolyzed to yield a carboxylic acid. Additionally, the difluoromethyl and trifluoromethoxy groups introduce electronic and steric effects that can modulate the biological activity of the molecule. These properties make it a valuable building block for the synthesis of more complex molecules.

Recent research has highlighted the potential of Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate in the development of novel therapeutic agents. Studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, modifications to the pyridine core have led to compounds with anti-inflammatory, antiviral, and anticancer properties.

The< strong>difluoromethyl group is particularly interesting as it can enhance metabolic stability and binding affinity. This feature has been exploited in the design of drug candidates that require prolonged half-lives or improved target engagement. Similarly, the< strong>trifluoromethoxy group contributes to lipophilicity and can influence membrane permeability, which is crucial for drug absorption and distribution.

In addition to its synthetic utility, Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate has been investigated for its role in medicinal chemistry. Researchers have explored its interactions with biological targets such as kinases, proteases, and ion channels. The nitro group, for example, can participate in redox reactions, which may be relevant for developing prodrugs or bioactivatable compounds.

The< strong>6-nitro substitution on the pyridine ring further enhances its potential as a pharmacophore. Nitroaromatic compounds are known for their diverse biological activities, and modifications to this moiety can lead to novel therapeutic agents with improved efficacy and selectivity. Recent studies have demonstrated that nitro-substituted pyridines can exhibit potent activity against infectious diseases and cancer by interfering with essential metabolic pathways.

The< strong>2-carboxylate functionality provides an acidic character to the molecule, which can be exploited for prodrug design or pH-sensitive drug delivery systems. This feature is particularly relevant for targeting acidic environments such as tumor microenvironments or lysosomes, where drugs can be released in their active form.

The synthesis of< strong>Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization. The introduction of each substituent must be carefully controlled to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been employed to improve efficiency and scalability.

In conclusion, Ethyl 4-(difluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806765-62-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs.